Cas no 1126637-40-8 (5-Chloro-2-chloromethyl-6-nitro-benzooxazole)

• Product Name: 5-Chloro-2-chloromethyl-6-nitro-benzooxazole
• CAS No: 1126637-40-8
• MF: C₈H₄Cl₂N₂O₃
• MW: 247.034959793091
• CID: 5526991
• Update Time: 2025-06-22

5-Chloro-2-chloromethyl-6-nitro-benzooxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-chloromethyl-6-nitro-benzooxazole
• 5-Chloro-2-(chloromethyl)-6-nitro-1,3-benzoxazole

• Inchi： 1S/C8H4Cl2N2O3/c9-3-8-11-5-1-4(10)6(12(13)14)2-7(5)15-8/h1-2H,3H2
• InChI Key： SRPKCXKSPUIWAV-UHFFFAOYSA-N
• SMILES： O1C2=CC([N+]([O-])=O)=C(Cl)C=C2N=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 5-Chloro-2-chloromethyl-6-nitro-benzooxazole

Research Brief on 5-Chloro-2-chloromethyl-6-nitro-benzooxazole (CAS: 1126637-40-8): Recent Advances and Applications

5-Chloro-2-chloromethyl-6-nitro-benzooxazole (CAS: 1126637-40-8) is a chemically synthesized benzooxazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have explored its utility in the development of novel antimicrobial and antitumor agents, leveraging its unique chemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-Chloro-2-chloromethyl-6-nitro-benzooxazole in the synthesis of small-molecule inhibitors targeting bacterial DNA gyrase. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. These findings underscore its potential as a scaffold for developing next-generation antibiotics to address the growing threat of antimicrobial resistance.

In addition to its antimicrobial applications, recent research has investigated the anticancer properties of 5-Chloro-2-chloromethyl-6-nitro-benzooxazole derivatives. A 2024 preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound displayed selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines. Mechanistic studies revealed that these derivatives induce apoptosis via the mitochondrial pathway, suggesting their potential as targeted therapies for aggressive cancers with limited treatment options.

The synthetic versatility of 5-Chloro-2-chloromethyl-6-nitro-benzooxazole has also been exploited in the development of fluorescent probes for bioimaging. A recent ACS Chemical Biology publication (2024) described its use as a precursor for near-infrared (NIR) fluorophores, enabling real-time visualization of tumor margins during surgical resection. This innovation addresses a critical need in precision oncology, where accurate tumor delineation is essential for improving surgical outcomes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-Chloro-2-chloromethyl-6-nitro-benzooxazole-based compounds. Current research efforts, as highlighted in a 2024 review in Expert Opinion on Drug Discovery, are focused on structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations, with several candidates advancing to early-stage clinical trials.

In conclusion, 5-Chloro-2-chloromethyl-6-nitro-benzooxazole (CAS: 1126637-40-8) represents a versatile chemical scaffold with broad applications in drug discovery and diagnostic development. Recent studies have demonstrated its potential in addressing pressing medical challenges, from antimicrobial resistance to cancer therapy. Continued research into its derivatives and mechanisms of action is expected to yield clinically impactful innovations in the coming years.